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Compound of Interest

1,2-Dipalmitoyl-3-stearoyl-rac-
Compound Name:
glycerol

cat. No.: B3026212

Essential Safety & Handling Guide: 1,2-Dipalmitoyl-
3-stearoyl-rac-glycerol

This document provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1,2-Dipalmitoyl-3-stearoyl-rac-
glycerol (CAS No. 2177-98-2). The following procedural guidance is designed to ensure safe
laboratory operations and proper environmental stewardship.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1,2-Dipalmitoyl-3-stearoyl-rac-
glycerol is provided below.
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Property Value

CAS Number 2177-98-2

Molecular Formula Cs3H10206

Formula Weight 835.4 g/mol [1]

Physical Form Solid[1][2]

Purity >98%[1]

Solubility Soluble in DMF (10 mg/mD)[1][2]
Storage Temperature -20°C

Personal Protective Equipment (PPE)

While 1,2-Dipalmitoyl-3-stearoyl-rac-glycerol is not classified as a hazardous substance
according to the Globally Harmonized System (GHS), standard laboratory precautions should
always be observed. The toxicological properties have not been thoroughly investigated, and
the material may cause irritation to mucous membranes and the upper respiratory tract.[3]
Therefore, appropriate PPE is mandatory to minimize exposure.
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PPE Category

Item

Specification & Rationale

Eye Protection

Safety Glasses or Goggles

Wear safety glasses with side
shields or chemical splash
goggles to protect against dust
particles and potential
splashes.[4]

Hand Protection

Chemical-Resistant Gloves

Use nitrile or PVC gloves.[4][5]
Although no specific glove
material has been universally
recommended due to a lack of
testing, these materials offer
good general chemical
resistance. Always inspect
gloves before use and wash
hands thoroughly after
handling.

Body Protection

Laboratory Coat

A standard cotton or
cotton/poly blend lab coat is
required to protect skin and
clothing.[5] For handling larger
quantities, a P.V.C. apron may

be considered.[4]

Respiratory Protection

Not Generally Required

Under normal handling
conditions in a well-ventilated
area, respiratory protection is
not necessary. If fine dust is
generated, a NIOSH-approved
N95 respirator should be used

to prevent inhalation.

Operational Plan: Handling Protocol

Adherence to a standardized handling protocol is essential for maintaining a safe laboratory

environment.
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. Preparation & Engineering Controls:

Ensure a well-ventilated work area, such as a chemical fume hood, especially when
weighing or transferring the solid to minimize dust inhalation.[6]

Keep the container securely sealed when not in use.[4][6]

Prepare all necessary equipment (spatulas, weigh boats, solvent, etc.) before handling the
compound.

An eye wash unit should be readily accessible.[4]

. Handling the Compound:
Don the appropriate PPE as specified in the table above.
Carefully open the container to avoid creating airborne dust.

Use a clean spatula to transfer the desired amount of the solid from its container to a weigh
boat or directly into a reaction vessel.

Avoid all direct contact with skin and eyes.[6]
If creating a solution, slowly add the solid to the solvent (e.g., DMF) to prevent splashing.
When handling is complete, securely seal the primary container.

. Post-Handling:

Clean all spills immediately using dry clean-up procedures.[6] Sweep or vacuum spilled
material (using an explosion-proof vacuum if necessary) and place it in a labeled, sealable
container for disposal.[6]

Wipe down the work surface.
Properly remove and dispose of gloves.

Wash hands thoroughly with soap and water.[6]
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Disposal Plan

All waste materials must be managed in accordance with local, state, and federal regulations.

[4]16]
1. Waste Segregation:

e Solid Waste: Place any unused 1,2-Dipalmitoyl-3-stearoyl-rac-glycerol and contaminated
disposable materials (e.g., weigh boats, contaminated paper towels) into a clearly labeled,
sealed waste container.

o Liquid Waste: Solutions containing the compound should be collected in a labeled, non-
reactive waste container. Do not pour down the drain. While the substance is only
considered slightly hazardous for water, large quantities should not reach ground water or
sewage systems.

e Sharps: Any contaminated sharps (needles, razor blades) must be disposed of in a
designated sharps container.

2. Storage of Waste:

» Store waste containers in a designated, well-ventilated secondary containment area away
from incompatible materials.

3. Final Disposal:

o Consult your institution's Environmental Health & Safety (EHS) department for specific
procedures on chemical waste pickup and disposal.

e Disposal must be carried out by a licensed waste management authority.

Workflow and Safety Diagram

The following diagram illustrates the standard workflow for safely handling 1,2-Dipalmitoyl-3-
stearoyl-rac-glycerol.
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Caption: Workflow for handling 1,2-Dipalmitoyl-3-stearoyl-rac-glycerol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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